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Compound of Interest

Compound Name: GSK-1004723

Cat. No.: B1672344

Application Notes and Protocols for GSK-
1004723

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK-1004723 is a potent and selective dual antagonist of the histamine H1 and H3 receptors.
This document provides detailed application notes and protocols for the solubilization and use
of GSK-1004723 in typical research settings. The provided information is intended to guide
researchers in designing and executing experiments involving this compound.

Physicochemical Properties

Property Value
Molecular Formula C39H49CIN4O2
Molecular Weight 641.29 g/mol
Appearance Solid powder

Solubility Data
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Quantitative solubility data for GSK-1004723 in common laboratory solvents is not readily

available in public literature. However, based on the common practices for small molecule

inhibitors with similar characteristics, the following guidelines are provided. It is strongly

recommended to perform small-scale solubility tests before preparing larger stock solutions.

Solvent

Solubility

Remarks

DMSO (Dimethyl Sulfoxide)

Soluble (expected)

Commonly used for preparing

high-concentration stock

solutions.
Ethanol Sparingly Soluble (expected) May be used as a co-solvent.
Not recommended for initial
Water Insoluble (expected)

stock solution preparation.

PBS (Phosphate-Buffered

Saline)

Insoluble (expected)

Final working solutions in
aqueous buffers should
contain a low percentage of
the initial organic solvent (e.g.,
DMSO).

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of GSK-1004723 in DMSO.

Materials:

GSK-1004723 powder

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Anhydrous Dimethyl Sulfoxide (DMSO)

or vials
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o Pipettes
Procedure:

o Weighing the Compound: Accurately weigh a specific amount of GSK-1004723 powder using
a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution,
weigh out 6.41 mg of GSK-1004723.

¢ Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the
GSK-1004723 powder. To continue the example, add 1 mL of DMSO.

o Dissolution: Vortex the solution for 1-2 minutes to facilitate dissolution. Gentle warming in a
water bath (not exceeding 37°C) can be used if the compound does not dissolve readily.
Visually inspect the solution to ensure there are no undissolved particles.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C or -80°C for long-term storage.

Preparation of Working Solutions for Cell-Based Assays

This protocol outlines the preparation of a working solution from the 10 mM DMSO stock for
use in cell-based assays.

Materials:

e 10 mM GSK-1004723 in DMSO (from Protocol 4.1)

e Appropriate cell culture medium (e.g., DMEM, RPMI-1640)
 Sterile tubes

Procedure:

e Thawing the Stock Solution: Thaw a single aliquot of the 10 mM GSK-1004723 stock
solution at room temperature.

o Serial Dilutions: Perform serial dilutions of the stock solution in the cell culture medium to
achieve the desired final concentrations for your experiment. It is crucial to ensure that the
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final concentration of DMSO in the cell culture medium is non-toxic to the cells, typically
below 0.5%.

o Example Dilution: To prepare a 10 uM working solution, you can perform a 1:1000 dilution of
the 10 mM stock solution into the cell culture medium. For instance, add 1 pL of the 10 mM
stock solution to 999 pL of cell culture medium.

e Vehicle Control: Always prepare a vehicle control containing the same final concentration of
DMSO as the highest concentration of GSK-1004723 used in the experiment.

o Immediate Use: It is recommended to prepare the working solutions fresh for each
experiment and use them immediately.

Signaling Pathways

GSK-1004723 acts as an antagonist at both the histamine H1 and H3 receptors, thereby
inhibiting their downstream signaling pathways.
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Caption: Histamine H1 Receptor Signaling Pathway Antagonism by GSK-1004723.
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Caption: Histamine H3 Receptor Signaling Pathway Antagonism by GSK-1004723.

Experimental Workflow

The following diagram illustrates a general workflow for an in vitro experiment using GSK-
1004723.
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Caption: General experimental workflow for in vitro studies with GSK-1004723.

¢ To cite this document: BenchChem. [GSK-1004723 solubility in DMSO and other solvents].
BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b1672344#gsk-1004723-solubility-in-dmso-and-other-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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